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Compound of Interest

Compound Name: Propylene glycol dinitrate

Cat. No.: B1221224 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of propylene glycol dinitrate
(PGDN) waste. Adherence to these protocols is critical due to the explosive and toxic nature of

the compound.

Frequently Asked Questions (FAQs)
Q1: What are the immediate dangers of propylene glycol dinitrate?

A1: Propylene glycol dinitrate is a highly explosive compound that is sensitive to shock,

friction, and heat.[1][2][3][4] It is also a strong oxidizing agent and can react violently with a

wide range of materials.[1][2][3] Heating PGDN can lead to violent combustion or explosion,

producing toxic nitrogen oxide fumes.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling PGDN waste?

A2: A comprehensive PPE setup is mandatory. This includes complete protective clothing, such

as chemical-resistant gloves and suits, and self-contained breathing apparatus (SCBA).[1][4]

Eye protection, such as splash-resistant goggles and a face shield, is also crucial to prevent

contact.[4][5]

Q3: How should a spill of propylene glycol dinitrate be managed?
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A3: In the event of a spill, the area should be immediately evacuated.[1][4][5] All ignition

sources must be removed, and smoking, open flames, and sparks are strictly prohibited.[1][4]

[5] An expert trained in handling explosives should be consulted.[5] The spilled liquid should be

absorbed with an inert material like sand or vermiculite, collected in sealable containers, and

disposed of according to local regulations.[1][4][5]

Q4: What materials are incompatible with propylene glycol dinitrate?

A4: PGDN is incompatible with a wide range of substances, including ammonia compounds,

amines, oxidizing agents (like perchlorates and nitrates), reducing agents, and combustible

materials.[1][5][6][7] It reacts violently with materials such as aluminum, cyanides, and esters.

[1][2][3] Contact with acids and alkalis should also be avoided.[1][3]

Q5: What is the correct procedure for disposing of PGDN waste?

A5: PGDN waste is considered hazardous and must be disposed of following strict regulations.

[5] It may require disposal at a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[3] Do not discharge PGDN waste into sewer systems or

the environment.[3][8] Contact your state or regional Environmental Protection Agency (EPA)

for specific guidance.[5]

Q6: What are the primary health risks associated with PGDN exposure?

A6: Exposure to PGDN can occur through inhalation, skin absorption, ingestion, or eye contact.

[6][7] Symptoms of exposure can include headaches, dizziness, nausea, impaired balance, and

visual disturbances.[6][9] A key toxic effect is methemoglobinemia, a condition where the

blood's ability to carry oxygen is reduced, leading to blue-colored skin, lips, and fingernails.[4]

Quantitative Data Summary
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Property Value Source

Chemical Formula C₃H₆N₂O₆ [4]

Molecular Weight 166.09 g/mol [6]

Appearance
Colorless liquid with a

disagreeable odor
[2][6][7]

Decomposition Temperature 121 °C [1][10]

Solubility in Water 0.1 g/100ml [1][4]

Vapor Pressure 0.07 mmHg at 72°F (22.2°C) [1][6][7]

NIOSH Recommended

Exposure Limit (REL)

TWA 0.05 ppm (0.3 mg/m³)

[skin]
[6][10]

Oral LD50 (Rat) 250 mg/kg [3]

Experimental Protocol: Neutralization of PGDN
Waste Stream (Hypothetical)
This protocol outlines a laboratory-scale procedure for neutralizing a dilute aqueous waste

stream containing PGDN. This procedure should only be carried out by trained personnel in a

controlled environment with appropriate safety measures in place.

Objective: To safely neutralize a dilute PGDN waste stream for subsequent disposal.

Materials:

Dilute PGDN aqueous waste stream (<1% PGDN)

Sodium hydroxide (NaOH) solution (5 M)

Stir plate and stir bar

pH meter

Appropriate reaction vessel (e.g., round-bottom flask) in a fume hood
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Personal Protective Equipment (as specified in FAQs)

Procedure:

Preparation: Don all required PPE. Ensure the fume hood is functioning correctly. Place the

reaction vessel on the stir plate within the fume hood.

Waste Transfer: Carefully transfer a known volume of the dilute PGDN waste stream to the

reaction vessel.

Stirring: Begin gentle stirring of the waste solution.

Neutralization: Slowly add the 5 M NaOH solution dropwise to the PGDN waste stream.

pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter. The

target pH for complete hydrolysis is typically >12.

Reaction Time: Once the target pH is reached, allow the solution to stir for a minimum of 24

hours to ensure complete hydrolysis of the PGDN.

Verification: After the reaction period, re-verify the pH. If it has decreased, add more NaOH

to maintain the target pH and continue stirring for another 12 hours.

Disposal: Once the reaction is complete and the PGDN is hydrolyzed, the resulting non-

hazardous solution can be neutralized to a pH of 7 and disposed of in accordance with local

regulations for aqueous waste.

Process Flow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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